Cas no 136916-22-8 (2-2-(pyrrolidin-1-yl)phenylacetic acid)

• Product Name: 2-2-(pyrrolidin-1-yl)phenylacetic acid
• CAS No: 136916-22-8
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• MDL: MFCD09035970
• CID: 1249828
• PubChem ID: 23009399
• Update Time: 2025-04-20

2-2-(pyrrolidin-1-yl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-(1-pyrrolidinyl)-
• 2-2-(pyrrolidin-1-yl)phenylacetic acid
• AKOS004118124
• 2-[2-(pyrrolidin-1-yl)phenyl]acetic acid
• 2-[2-(1-Pyrrolidinyl)phenyl]acetic acid
• SCHEMBL8683997
• 2-[2-(pyrrolidin-1-yl)phenyl]aceticacid
• (2-pyrrolidinophenyl)acetic acid
• ZPEJYWXWFCHLRH-UHFFFAOYSA-N
• CS-0345745
• 136916-22-8
• 2-(1-pyrrolidinyl)phenylacetic acid
• 2-(2-(Pyrrolidin-1-yl)phenyl)acetic acid
• EN300-1595741

• MDL： MFCD09035970
• Inchi： 1S/C12H15NO2/c14-12(15)9-10-5-1-2-6-11(10)13-7-3-4-8-13/h1-2,5-6H,3-4,7-9H2,(H,14,15)
• InChI Key： ZPEJYWXWFCHLRH-UHFFFAOYSA-N
• SMILES： OC(CC1C=CC=CC=1N1CCCC1)=O

Computed Properties

• Exact Mass: 205.11035
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines